Cas no 876927-40-1 (1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate)

• Product Name: 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate
• CAS No: 876927-40-1
• MF: C₂₆H₂₉N₃O₄
• MW: 447.526166677475
• CID: 5454956
• PubChem ID: 16280056
• Update Time: 2025-06-16

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• MLS002166317
• 1-[(1-CYANOCYCLOHEXYL)CARBAMOYL]ETHYL 2-[BENZYL(METHYL)CARBAMOYL]BENZOATE
• [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] 2-[benzyl(methyl)carbamoyl]benzoate
• 876927-40-1
• HMS3007K14
• AKOS001201932
• AKOS016859383
• EN300-26686280
• CHEMBL1870686
• SMR001248665
• Z25199831
• 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate

• Inchi： 1S/C26H29N3O4/c1-19(23(30)28-26(18-27)15-9-4-10-16-26)33-25(32)22-14-8-7-13-21(22)24(31)29(2)17-20-11-5-3-6-12-20/h3,5-8,11-14,19H,4,9-10,15-17H2,1-2H3,(H,28,30)
• InChI Key： DRFIMJUFTIOYAX-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC=C1C(N(C)CC1C=CC=CC=1)=O)=O)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 447.21580641g/mol
• Monoisotopic Mass: 447.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 99.5Ų

Additional information on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate

Research Briefing on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate (CAS: 876927-40-1)

The compound 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate (CAS: 876927-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, the compound has shown potent activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a novel anti-inflammatory agent, warranting further investigation in animal models and human trials.

Moreover, recent pharmacokinetic studies have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate has favorable bioavailability and a relatively long half-life, which are desirable characteristics for a therapeutic agent. However, challenges such as potential drug-drug interactions and toxicity profiles need to be addressed in future research.

In conclusion, 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-[benzyl(methyl)carbamoyl]benzoate represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action in greater detail, optimizing its formulation, and evaluating its safety and efficacy in clinical settings. The findings summarized in this briefing underscore the compound's potential to contribute to the advancement of therapeutic options for inflammatory and related disorders.